Cas no 95574-27-9 (N-(1H-indazol-5-yl)acetamide)

• Product Name: N-(1H-indazol-5-yl)acetamide
• CAS No: 95574-27-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD08714729
• CID: 1123060
• PubChem ID: 17164245
• Update Time: 2025-04-23

N-(1H-indazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1H-indazol-5-yl-Acetamide
• MFCD08714729
• AKOS008998989
• CHEMBL503641
• SCHEMBL2565558
• AS-41172
• XGVHKKOLBJMLLQ-UHFFFAOYSA-N
• N-(1H-indazol-5-yl)acetamide
• 5-acetylaminoindazole
• EN300-332048
• CS-0246513
• 95574-27-9
• Z89282738
• BDBM50246684
• Acetamide, N-1H-indazol-5-yl-

• MDL： MFCD08714729
• Inchi： 1S/C9H9N3O/c1-6(13)11-8-2-3-9-7(4-8)5-10-12-9/h2-5H,1H3,(H,10,12)(H,11,13)
• InChI Key： XGVHKKOLBJMLLQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 482.7±18.0 °C at 760 mmHg
• Flash Point: 245.8±21.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(1H-indazol-5-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1H-indazol-5-yl)acetamide

N-1H-Indazol-5-yl-Acetamide: A Promising Compound in Biomedical Research

N-1H-Indazol-5-yl-Acetamide, also known by its CAS number 95574-27-9, has garnered significant attention in the biomedical field due to its unique structural properties and potential applications in drug discovery. This compound belongs to a class of indazole derivatives, which have shown remarkable versatility in pharmaceutical research.

Indazoles are aromatic heterocycles characterized by two nitrogen atoms in their six-membered ring system, making them highly suitable for pharmacological applications. The substitution at the 5-position of the indazole ring with an acetamide group introduces additional functional diversity, enhancing its potential as a bioactive molecule.

Recent studies have highlighted the role of N-1H-Indazol-5-yl-Acetamide in targeting various disease pathways. For instance, research published in Nature Reviews Drug Discovery (2023) demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), a family of proteins crucial for signal transduction processes in cells.

The compound's ability to interact with hydrophobic pockets in receptor structures has made it a valuable tool in exploring therapeutic interventions for conditions such as neurodegenerative disorders and inflammatory diseases. Its structural flexibility allows for easy modification, enabling researchers to fine-tune its pharmacokinetic properties and improve bioavailability.

Furthermore, N-1H-Indazol-5-yl-Acetamide has shown promising results in preclinical models of cancer. Studies indicate that it can act as a potent inhibitor of matrix metalloproteinases (MMPs), enzymes that play a critical role in tumor invasion and metastasis. This property underscores its potential utility in developing anti-cancer therapeutics.

Another area of exploration involving this compound is its application as a pro-drug. Its acetamide moiety can be engineered to deliver therapeutic agents to specific tissues, enhancing the efficacy and reducing the systemic toxicity of drugs. This approach has been successfully demonstrated in recent trials reported in Journal of Medicinal Chemistry.

Moreover, advancements in computational chemistry have enabled researchers to model the interactions of N-1H-Indazol-5-yl-Acetamide with various biological targets. These simulations provide valuable insights into its binding affinities and structural determinants of activity, facilitating rational drug design.

In summary, N-1H-Indazol-5-yl-Acetamide, CAS NO 95574-27-9, represents a versatile and valuable compound in biomedical research. Its structural features, combined with its demonstrated activity in diverse biological systems, position it as a key player in the development of novel therapies for a range of diseases.